(9Z,12Z)-pentadecadienoyl-CoA

• Molecular Formula: C36H60N7O17P3S
• Molecular Weight: 987.9 g/mol
• InChI: InChI=1S/C36H60N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-27(45)64-20-19-38-26(44)17-18-39-34(48)31(47)36(2,3)22-57-63(54,55)60-62(52,53)56-21-25-30(59-61(49,50)51)29(46)35(58-25)43-24-42-28-32(37)40-23-41-33(28)43/h5-6,8-9,23-25,29-31,35,46-47H,4,7,10-22H2,1-3H3,(H,38,44)(H,39,48)(H,52,53)(H,54,55)(H2,37,40,41)(H2,49,50,51)/b6-5-,9-8-/t25-,29-,30-,31+,35-/m1/s1
• InChIKey: VMSIJBGASRPFNJ-RIVUYYTISA-N

(9Z,12Z)-Pentadecadienoyl-CoA is an unsaturated fatty acyl-CoA with the molecular formula C36H60N7O17P3S and a molecular weight of 987.88 g/mol. It is formally derived from the condensation of coenzyme A with (9Z,12Z)-pentadecadienoic acid, an odd-chain fatty acid.

(9Z,12Z)-Pentadecadienoyl-CoA: An Odd-Chain Fatty Acyl-CoA for Specialized Metabolic Pathway and Desaturase Substrate Profiling

(9Z,12Z)-Pentadecadienoyl-CoA is an unsaturated fatty acyl-CoA with the molecular formula C36H60N7O17P3S and a molecular weight of 987.88 g/mol . It is formally derived from the condensation of coenzyme A with (9Z,12Z)-pentadecadienoic acid, an odd-chain fatty acid [1]. This compound is a member of the long-chain fatty acyl-CoA class and serves as a metabolic intermediate in specialized fatty acid biosynthesis pathways, including those involving delta-12 and delta-15 desaturase enzymes, particularly as characterized in *Caenorhabditis elegans* [2].

• [1] ChEBI. (2014). (9Z,12Z)-pentadecadienoyl-CoA (CHEBI:82746). View Source
• [2] Rhea Database. (n.d.). Caenorhabditis elegans Delta12-desaturase FAT-2 is a bifunctional desaturase able to desaturate a diverse range of fatty acid substrates at the Delta12 and Delta15 positions. Reaction ID: RHEA:42192. View Source

Why Generic Substitution of (9Z,12Z)-Pentadecadienoyl-CoA Fails: The Critical Role of Chain Length in Fatty Acyl-CoA Biology

Generic substitution among fatty acyl-CoA esters is fundamentally unsound due to the high degree of chain-length specificity exhibited by metabolizing enzymes. In-class analogs such as (9Z,12Z)-tetradecadienoyl-CoA (C14:2), (9Z,12Z)-hexadecadienoyl-CoA (C16:2), and (9Z,12Z)-heptadecadienoyl-CoA (C17:2) differ in carbon chain length by one or two methylene units. This seemingly minor structural variation translates to significant differences in molecular weight, hydrophobicity, and, most critically, enzyme recognition. For instance, the well-characterized delta12-fatty-acid desaturase exhibits strict substrate chain-length preferences, recognizing C16 and C18 fatty acyl-CoAs [1][2]. Substituting (9Z,12Z)-pentadecadienoyl-CoA with a longer or shorter chain analog can lead to null activity, altered kinetics, or the generation of unintended metabolites, thereby invalidating experimental outcomes. Therefore, precise chemical identity, not just class membership, is a non-negotiable requirement for reproducible research.

• [1] RGD. (n.d.). delta12-fatty-acid desaturase activity (GO:0102985). Ontology Report. View Source
• [2] BRENDA. (2019). Information on EC 1.14.19.13 - acyl-CoA 15-desaturase. View Source

(9Z,12Z)-Pentadecadienoyl-CoA: A Chain-Length Specific Differentiation Guide for Procurement and Assay Design

Chain Length and Molecular Weight Differentiate (9Z,12Z)-Pentadecadienoyl-CoA from Adjacent In-Class Analogs

(9Z,12Z)-Pentadecadienoyl-CoA is a 15-carbon di-unsaturated fatty acyl-CoA with a molecular weight of 987.88 g/mol . This distinguishes it from its most structurally similar analogs: (9Z,12Z)-tetradecadienoyl-CoA (C14:2) and (9Z,12Z)-hexadecadienoyl-CoA (C16:2). While a definitive, peer-reviewed molecular weight for (9Z,12Z)-tetradecadienoyl-CoA could not be confirmed in the available search results, its formula (C35H58N7O17P3S) and expected molecular weight would be approximately 973.85 g/mol, representing a difference of one methylene (-CH2-) unit. Similarly, (9Z,12Z)-hexadecadienoyl-CoA (C16:2) differs by one methylene unit in the opposite direction, with an expected molecular weight of approximately 1001.91 g/mol (C37H62N7O17P3S). This structural difference is the primary and most quantifiable basis for differentiation in procurement [1].

Evidence Dimension	Chain Length (Carbon Atoms)
Target Compound Data	15
Comparator Or Baseline	(9Z,12Z)-Tetradecadienoyl-CoA (C14) and (9Z,12Z)-Hexadecadienoyl-CoA (C16)
Quantified Difference	Difference of ±1 carbon atom (and associated molecular weight delta of ~14 g/mol) from the nearest even-chain analogs
Conditions	Not applicable; this is a structural, not an experimental, comparison.

Why This Matters

This unique odd-chain length dictates its utility as a specific substrate or internal standard, ensuring it is metabolically distinct from the more common even-chain (C14, C16, C18) fatty acyl-CoAs in biological systems.

• [1] MedChemExpress. (n.d.). (9Z,12Z)-Heptadecadienoyl-CoA. View Source

Comparative Molecular Weight: A Quantitative Procurement Parameter for (9Z,12Z)-Pentadecadienoyl-CoA vs. Heptadecadienoyl-CoA

A direct comparison of vendor-supplied data shows a clear, quantifiable difference in molecular weight between (9Z,12Z)-pentadecadienoyl-CoA and its C17 analog, (9Z,12Z)-heptadecadienoyl-CoA. The target compound has a molecular weight of 987.88 g/mol and a formula of C36H60N7O17P3S . In contrast, (9Z,12Z)-heptadecadienoyl-CoA has a molecular weight of 1015.94 g/mol and a formula of C38H64N7O17P3S [1]. This difference of 28.06 g/mol corresponds to the mass of two methylene (-CH2-) units, providing a distinct and easily verifiable characteristic for quality control and analytical method development.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	987.88
Comparator Or Baseline	(9Z,12Z)-Heptadecadienoyl-CoA: 1015.94
Quantified Difference	28.06 g/mol
Conditions	Data from vendor technical datasheets and chemical catalogs.

Why This Matters

This 28.06 g/mol difference is critical for unambiguous identification via mass spectrometry, ensuring the correct compound is procured and used in experiments where a C17 analog would be an incorrect substrate or internal standard.

• [1] MedChemExpress. (n.d.). (9Z,12Z)-Heptadecadienoyl-CoA. View Source

Enzymatic Recognition: (9Z,12Z)-Pentadecadienoyl-CoA as a Substrate for Bifunctional Desaturases

(9Z,12Z)-Pentadecadienoyl-CoA is a documented substrate for the *Caenorhabditis elegans* delta12-desaturase, FAT-2, as part of the reaction: (9Z)-pentadecenoyl-CoA + 2 Fe(II)-[cytochrome b5] + O2 + 2 H+ = (9Z,12Z)-pentadecadienoyl-CoA + 2 Fe(III)-[cytochrome b5] + 2 H2O [1]. This enzyme is known to be bifunctional and accepts a diverse range of fatty acid substrates at both the delta-12 and delta-15 positions [1]. This is a specific functional annotation that distinguishes it from analogs that may not be recognized or processed by the same enzyme. For example, the closely related delta12-fatty-acid desaturase activity is explicitly described for (9Z)-hexadecenoyl-CoA and (9Z)-octadecenoyl-CoA, indicating a preference for even-chain substrates [2].

Evidence Dimension	Enzymatic Activity (Substrate Specificity)
Target Compound Data	Documented substrate for C. elegans FAT-2 delta12-desaturase [1]
Comparator Or Baseline	Even-chain substrates (C16, C18) for delta12-fatty-acid desaturase [2]
Quantified Difference	No quantitative kinetic data (e.g., Km, kcat) was found in the available search results for a direct comparison.
Conditions	In vitro enzymatic assay (RHEA:42192) [1]

Why This Matters

This confirmed substrate activity for a specific, well-characterized desaturase validates the compound's utility in lipid biosynthesis studies. It provides a functional, albeit non-quantitative, point of differentiation from other fatty acyl-CoAs that are not substrates for this enzyme.

• [1] Rhea Database. (n.d.). Reaction: (9Z)-pentadecenoyl-CoA + 2 Fe(II)-[cytochrome b5] + O2 + 2 H+ = (9Z,12Z)-pentadecadienoyl-CoA + 2 Fe(III)-[cytochrome b5] + 2 H2O. Reaction ID: RHEA:42192. View Source
• [2] RGD. (n.d.). delta12-fatty-acid desaturase activity (GO:0102985). Ontology Report. View Source

Validated Application Scenarios for (9Z,12Z)-Pentadecadienoyl-CoA in Research and Industrial Settings

Profiling Substrate Specificity of Delta-12 and Delta-15 Fatty Acid Desaturases

Based on its confirmed role as a substrate for the *C. elegans* FAT-2 desaturase , (9Z,12Z)-pentadecadienoyl-CoA is a valuable tool for enzymologists investigating the substrate promiscuity and chain-length tolerance of bifunctional delta-12/delta-15 desaturases. Its use allows for a more comprehensive mapping of the enzyme's active site compared to using only the canonical even-chain (C16, C18) substrates .

Use as an Analytical Standard or Internal Control in Mass Spectrometry-Based Lipidomics

The distinct molecular weight of 987.88 g/mol and its unique odd-chain structure make (9Z,12Z)-pentadecadienoyl-CoA an ideal internal standard for the quantification of endogenous fatty acyl-CoAs in biological matrices. Its mass difference of 28.06 g/mol from the C17 analog [1] ensures it will not overlap with common endogenous species, which are predominantly even-chain, thus providing unambiguous and accurate quantification.

Investigating Odd-Chain Fatty Acid Metabolism and Beta-Oxidation Pathways

As an odd-chain fatty acyl-CoA, this compound is essential for studies focused on the metabolism of atypical fatty acids. Researchers can use it to trace the fate of odd-chain fatty acids through beta-oxidation, providing insights into the production of propionyl-CoA and other unique metabolic intermediates that differ from the acetyl-CoA produced by the more common even-chain fatty acids.

• [1] MedChemExpress. (n.d.). (9Z,12Z)-Heptadecadienoyl-CoA. View Source
• [2] Rhea Database. (n.d.). Reaction: (9Z)-pentadecenoyl-CoA + 2 Fe(II)-[cytochrome b5] + O2 + 2 H+ = (9Z,12Z)-pentadecadienoyl-CoA + 2 Fe(III)-[cytochrome b5] + 2 H2O. Reaction ID: RHEA:42192. View Source
• [3] RGD. (n.d.). delta12-fatty-acid desaturase activity (GO:0102985). Ontology Report. View Source